Cas no 104513-86-2 (Bayogenin 3-O-β-D-glucopyranoside)

Bayogenin 3-O-β-D-glucopyranoside is a triterpenoid saponin derivative characterized by the glycosylation of bayogenin with a β-D-glucopyranosyl moiety at the C-3 position. This compound exhibits notable biological activity, including potential anti-inflammatory and immunomodulatory properties, attributed to its structural interaction with cellular targets. Its high purity and well-defined molecular structure make it suitable for research applications in pharmacology and natural product chemistry. The β-D-glucopyranoside linkage enhances solubility and bioavailability, facilitating in vitro and in vivo studies. Analytical methods such as HPLC and NMR confirm its identity and stability, ensuring reliability for scientific investigations. This compound serves as a valuable reference standard in triterpenoid research.

Bayogenin 3-O-β-D-glucopyranoside structure

104513-86-2 structure

Product Name:Bayogenin 3-O-β-D-glucopyranoside

CAS No:104513-86-2

MF:C₃₆H₅₈O₁₀

MW:650.8397

CID:2032549

Update Time:2025-05-23

Bayogenin 3-O-β-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

- Bayogenin 3-O-beta-D-glucopyranoside
- Bayogenin 3-O-β-D-glucopyranoside
- (2beta,3beta,4alpha)-3-(beta-D-Glucopyranosyloxy)-2,23-dihydroxy-olean-12-en-28-oic acid
- (4As,6aS,6aS,6bR,8aR,9R,12aR,14bS)-11-hydroxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-10-[3,4,5
- Inchi： 1S/C36H58O10/c1-31(2)11-13-36(30(43)44)14-12-34(5)19(20(36)15-31)7-8-24-32(3)16-21(39)28(33(4,18-38)23(32)9-10-35(24,34)6)46-29-27(42)26(41)25(40)22(17-37)45-29/h7,20-29,37-42H,8-18H2,1-6H3,(H,43,44)/t20-,21?,22?,23+,24-,25?,26?,27?,28?,29?,32-,33-,34+,35+,36-/m0/s1
- InChI Key： ZOUJKJNUAOXJGL-RVQBMQOCSA-N
- SMILES： O(C1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])C1([H])C([H])(C([H])([H])[C@@]2(C([H])([H])[H])[C@@]([H])(C([H])([H])C([H])([H])[C@@]3(C([H])([H])[H])[C@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]5(C(=O)O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]5([H])C4=C([H])C([H])([H])[C@]32[H])[C@]1(C([H])([H])[H])C([H])([H])O[H])O[H]

Computed Properties

Exact Mass: 650.40299804 g/mol
Monoisotopic Mass: 650.40299804 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 10
Heavy Atom Count: 46
Rotatable Bond Count: 5
Complexity: 1240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 15
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 177
Molecular Weight: 650.8
XLogP3: 3.7

Experimental Properties

Color/Form: Powder
Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (1.7E-3 g/L) (25 ºC),

Bayogenin 3-O-β-D-glucopyranoside Pricemore >>

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